N-[2-(2-methoxyphenyl)ethyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-25-16-5-3-2-4-13(16)6-7-21-17(23)14-11-22(12-14)18(24)15-10-19-8-9-20-15/h2-5,8-10,14H,6-7,11-12H2,1H3,(H,21,23)
• InChI Key: JNKMLWYIAGYYCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2CN(C2)C(=O)C3=NC=CN=C3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

This compound is a complex organic molecule that may have potential applications in medicinal chemistry. It contains several functional groups, including a methoxyphenyl group, a pyrazine ring, and an azetidine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions like the aza Paternò–Büchi reaction. This reaction involves a [2 + 2] photocycloaddition between an imine and an alkene component, which is an efficient way to synthesize functionalized azetidines.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups and rings. The azetidine ring, in particular, is a four-membered nitrogen-containing heterocycle, which introduces a significant amount of ring strain.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the azetidine ring, which is known to be reactive due to its ring strain. The pyrazine ring and the methoxyphenyl group could also participate in various chemical reactions.

Future Directions

The future research directions for this compound could involve further exploration of its potential medicinal applications, particularly given the anti-tubercular activity observed in similar compounds. Additionally, further studies could explore the synthesis and reactivity of this compound to develop new synthetic methods and reactions.